Cas no 2770359-74-3 (2-Bromo-6-(trichloromethyl)pyridine)

• Product Name: 2-Bromo-6-(trichloromethyl)pyridine
• CAS No: 2770359-74-3
• MF: C₆H₃BrCl₃N
• MW: 275.357717752457
• CID: 5853656
• PubChem ID: 165469358
• Update Time: 2025-07-22

2-Bromo-6-(trichloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2770359-74-3
• 2-bromo-6-(trichloromethyl)pyridine
• EN300-37399634
• 2-Bromo-6-(trichloromethyl)pyridine

• Inchi： 1S/C6H3BrCl3N/c7-5-3-1-2-4(11-5)6(8,9)10/h1-3H
• InChI Key： RETDUNNRIXVDMS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(Cl)(Cl)Cl)=N1

Computed Properties

• Exact Mass: 272.85144g/mol
• Monoisotopic Mass: 272.85144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-Bromo-6-(trichloromethyl)pyridine

Comprehensive Overview of 2-Bromo-6-(trichloromethyl)pyridine (CAS No. 2770359-74-3): Properties, Applications, and Industry Insights

The chemical compound 2-Bromo-6-(trichloromethyl)pyridine (CAS No. 2770359-74-3) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromine substituent at the 2-position and a trichloromethyl group at the 6-position, this compound serves as a versatile intermediate in synthetic chemistry. Its CAS number 2770359-74-3 is frequently searched in chemical databases, reflecting its growing relevance in industrial applications.

In recent years, the demand for halogenated pyridines like 2-Bromo-6-(trichloromethyl)pyridine has surged due to their role in developing novel crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its reactivity patterns, which enable selective functionalization for constructing complex molecules. The compound’s trichloromethyl group enhances electrophilic properties, making it valuable for cross-coupling reactions—a hot topic in modern green chemistry and catalysis studies.

From an industrial perspective, CAS 2770359-74-3 is often discussed alongside trends such as sustainable synthesis and atom economy. Laboratories optimizing palladium-catalyzed reactions or microwave-assisted synthesis frequently explore this compound’s potential. Additionally, its stability under various conditions makes it a candidate for high-throughput screening in drug discovery—a key focus area for AI-driven molecular design platforms.

Environmental and safety considerations are also critical when handling 2-Bromo-6-(trichloromethyl)pyridine. While not classified as hazardous under standard regulations, proper storage guidelines (e.g., inert atmospheres) are recommended to preserve its integrity. This aligns with broader industry shifts toward ESG compliance and responsible chemical management, topics increasingly searched by regulatory professionals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 2770359-74-3. Recent publications highlight its spectral fingerprints, aiding quality control in large-scale production. For suppliers and distributors, SEO-optimized queries like "buy 2-Bromo-6-(trichloromethyl)pyridine" or "CAS 2770359-74-3 suppliers" underscore its commercial viability.

Looking ahead, innovations in heterocyclic chemistry will likely expand the utility of this compound. Its compatibility with flow chemistry systems and continuous manufacturing processes positions it as a future-forward material. As researchers address challenges like regioselectivity and waste reduction, 2-Bromo-6-(trichloromethyl)pyridine remains a focal point for academic and industrial collaboration.